2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C28H26N4O2/c1-3-20-10-7-11-22(15-20)30-25(33)17-32-24-13-12-19(2)14-23(24)26-27(32)28(34)31(18-29-26)16-21-8-5-4-6-9-21/h4-15,18H,3,16-17H2,1-2H3,(H,30,33)
• InChI Key: QXVBWYISQREFSA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C3=C(C=C(C=C3)C)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C28H26N4O2
• Molecular Weight: 450.5 g/mol
• CAS No.: 1189929-74-5

Description

2-(3-benzyl-8-methyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O2 and its molecular weight is 450.542. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel compounds including various heterocycles have been synthesized for potential applications in drug discovery and material science. For instance, the unexpected synthesis of novel 2-pyrone derivatives through crystal structures, Hirshfeld surface analysis, and computational studies showcases the innovative approaches in the synthesis of complex molecules with potential biological and industrial applications (Sebhaoui et al., 2020).

Potential Biological Activities

• Research into novel benzodifuranyl and pyrimidine derivatives derived from natural compounds has indicated potential anti-inflammatory and analgesic activities. These studies highlight the pharmaceutical applications of structurally complex molecules in addressing pain and inflammation (Abu‐Hashem et al., 2020).

• The investigation of novel oxadiazole derivatives containing benzimidazole moieties through NMR studies further exemplifies the depth of research into the structural analysis of compounds for potential therapeutic uses (Li Ying-jun, 2012).

Antimicrobial and Antitumor Properties

• The synthesis of acetamide derivatives and their evaluation as antimicrobial agents against various pathogenic microorganisms point towards the application of such compounds in developing new antibiotics or antimicrobial agents (Debnath & Ganguly, 2015).

• Studies on heterocycles incorporating a thiadiazole moiety against agricultural pests suggest the use of these compounds in developing insecticidal formulations, contributing to agricultural science and pest management strategies (Fadda et al., 2017).